Cas no 9003-04-7 (Sodium acrylate)

• Product name: Sodium acrylate
• CAS No: 9003-04-7
• MF: C₃H₃NaO₂
• MW: 94.0445
• MDL: MFCD00147949
• CID: 48153
• PubChem ID: 24866052

Sodium acrylate Chemical and Physical Properties

Names and Identifiers

• Sodium polyacrylate
• Polyacrylic acid sodium salt
• Sodiumpolyacrylateinwater
• Polyacrylatesodiumsolid
• PolyacrylatesodiumAq
• Poly(acrylate sodium)
• Polyacrylic Acid Sodium (PAAS)
• PAAS
• ACRYLIC ACID
• Sodium Polyacrylate (Polymerization Degree 22,000～70,000)
• Sodinm Polpacrylate
• 2-(diethylamino)ethyl 2,2-diphenylpropanoate hydrochloride(1:1)
• 2,2-Diphenylpropionic acid 2-(diethylamino)ethyl ester hydrochloride
• 2-Diethylaminoethyl 2,2-diphenylpropionate hydrochlori
• Aprofen hydrochloride
• Aprofene HCl
• Aprofene hydrochloride
• Aprophen hydrochloride
• Aqua-Keep 10SH-NF
• Aqua-Keep.(R). 10SH-NF
• Cosmedia.(R). SP
• Propionic acid,2,2-diphenyl-,2-(diethylamino)ethyl ester,hydrochloride
• SodiuM chloroacetate
• Sokalan .(R). PA 30 CL
• Poly(sodium acrylate)
• PAA
• 2-propenoic acid, homopolymer, sodium salt
• Poly(acrylic acid), partial sodium salt-graft-poly(ethylene oxide)
• Propenoic acid homopolymer sodium salt
• SODIUM ACRYLATE
• 2-Propenoic acid, sodium salt
• sodium prop-2-enoate
• Polyco
• Rhotex GS
• Hiviswako 105
• Sodium poly acrylate
• Sodium 2-propenoate
• Polyacrylate sodium salt
• Acrylic acid, sodium salt
• Sodium polyacrylate 4500
• Sodium polyacrylate solution
• 2-Propenoic acid, sodium salt (1:1)
• Polyacrylic acid, sodium salt
• 7C98FKB43H
• Poly(acrylic acid), sodium salt
• Acrylic acid polymer, sodium salt
• 2-PROPENOIC ACID, HOMOPOLYMER,
• Hexamethyldisiloxane
• SODIUM polyACRYLATE, 45% in water
• Sodium acrylate

• MDL： MFCD00147949
• Inchi： 1S/C3H4O2.Na/c1-2-3(4)5;/h2H,1H2,(H,4,5);/q;+1/p-1
• InChI Key： NNMHYFLPFNGQFZ-UHFFFAOYSA-M
• SMILES： [Na+].[O-]C(C([H])=C([H])[H])=O

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 59.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.1
• Surface Charge: 0
• XLogP3: Not determined

Experimental Properties

• Color/Form: Colorless or yellowish viscous liquid
• Density: 0.54 g/mL at 25 °C(lit.)
• Refractive Index: n20/D 1.428
• Stability/Shelf Life: Stable, but moisture sensitive.
• PSA: 40.13000
• LogP: -1.07770
• Color/Form: 45 wt. % in H2O
• Sensitiveness: Sensitive to light
• Solubility: Insoluble in ethanol, acetone and other organic solvents

Sodium acrylate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：3
• RTECS：WD6826000
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38
• TSCA：Yes

Sodium acrylate Customs Data

• Customs Data：

  China Customs Code:

  3906909001

Related Categories

• Material Chemicals High Polymer Materials Elementary Organic Polymers
• Material Chemicals High Polymer Materials
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Acrylic acids and derivatives Acrylic acids

Additional information on Sodium acrylate

Introduction to Sodium Acrylate (CAS No. 9003-04-7)

Sodium acrylate, a derivative of acrylic acid, is a widely utilized compound in the field of chemical and pharmaceutical research. With the CAS number 9003-04-7, this compound has garnered significant attention due to its versatile applications in polymer chemistry, drug delivery systems, and biomaterials. The following sections delve into the properties, synthesis, and recent advancements in the utilization of sodium acrylate.

The molecular structure of sodium acrylate consists of an acrylic acid backbone with a sodium counterion. This configuration imparts unique solubility characteristics, making it highly soluble in water and polar organic solvents. Such solubility is pivotal for its application in aqueous-based formulations and biomedical products. The compound’s ability to form stable ionic complexes further enhances its utility in drug encapsulation and controlled-release systems.

In recent years, sodium acrylate has been extensively studied for its potential in biomedical applications. Researchers have explored its role in developing biodegradable hydrogels for tissue engineering and wound healing. These hydrogels, owing to their biocompatibility and tunable mechanical properties, have shown promise in regenerative medicine. The incorporation of sodium acrylate into these hydrogels improves their stability and responsiveness to biological stimuli, thereby facilitating controlled drug release.

Moreover, sodium acrylate has found application in the synthesis of polymeric materials with specific functional groups. These polymers are employed in various pharmaceutical formulations, including mucoadhesive films and nanoparticles for targeted drug delivery. The carboxylate groups present in sodium acrylate enable copolymerization with other monomers to create materials with enhanced pharmacokinetic profiles. This has led to innovative approaches in delivering therapeutic agents across different biological barriers.

Recent studies have also highlighted the role of sodium acrylate in environmental chemistry. Its derivatives are used as chelating agents for metal ions in wastewater treatment processes. The compound’s ability to selectively bind with heavy metals makes it an effective candidate for purifying industrial effluents. This application underscores the broad utility of sodium acrylate beyond biomedical applications.

The synthesis of sodium acrylate typically involves the neutralization of acrylic acid with a strong base, such as sodium hydroxide. This reaction yields sodium acrylate as a salt, which can be further purified through recrystallization or membrane filtration techniques. The purity and quality of the final product are critical for ensuring consistent performance in downstream applications.

Advancements in polymer chemistry have led to the development of novel copolymers incorporating sodium acrylate as a key component. These copolymers exhibit enhanced mechanical strength, thermal stability, and chemical resistance, making them suitable for industrial applications ranging from coatings to adhesives. The versatility of sodium acrylate as a monomer or cross-linking agent continues to drive innovation in material science.

In conclusion, sodium acrylate (CAS No. 9003-04-7) is a multifaceted compound with significant implications across various scientific disciplines. Its applications in biomedical engineering, polymer chemistry, and environmental science highlight its importance as a building block for advanced materials and solutions. As research progresses, the potential uses of sodium acrylate are expected to expand further, reinforcing its role as a cornerstone in modern chemical innovation.